3-(2-butoxyphenyl)-1H-pyrazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2-butoxyphenyl)-1H-pyrazole-5-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a carboxylic acid group . The “2-butoxyphenyl” part suggests the presence of a phenyl group with a butoxy (four-carbon alkoxy) substituent .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds often involve reactions like Suzuki–Miyaura coupling, which is a popular method for forming carbon-carbon bonds . Protodeboronation of pinacol boronic esters has also been reported .Chemical Reactions Analysis
Again, specific reactions involving this compound are not available. But, similar compounds often participate in reactions like the Suzuki–Miyaura coupling . Protodeboronation of pinacol boronic esters is another reaction that similar compounds might undergo .Scientific Research Applications
Functionalization and Theoretical Studies
Functionalization Reactions : Pyrazole derivatives have been involved in functionalization reactions to explore their chemical properties and potential applications in designing new compounds. For instance, the synthesis of pyrazole-3-carboxamides through the reaction of acid chlorides with 2,3-diaminopyridine demonstrates the versatility of pyrazole compounds in organic synthesis (Yıldırım, Kandemirli, & Demir, 2005). These studies provide insights into the reactivity and functionalization mechanisms of pyrazole derivatives, showcasing their potential in creating a variety of chemical entities for further applications.
Theoretical Analysis : Theoretical studies, including reaction mechanism investigations, have been conducted to understand the behavior of pyrazole compounds under different conditions. Such studies aid in predicting the outcomes of reactions involving pyrazole derivatives and in designing new compounds with desired properties (Yıldırım & Kandemirli, 2006).
Materials Science and Coordination Chemistry
- Ligand Design for Metal Complexes : Pyrazole derivatives have been used as ligands to design metal complexes with unique structural and functional properties. For example, the use of 3,5-bis(4-butoxyphenyl)pyrazole derivatives in synthesizing gold(I) and palladium(II) complexes illustrates their application in creating materials with potential uses in catalysis and materials science (Claramunt et al., 2003).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-(2-butoxyphenyl)-1H-pyrazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-2-3-8-19-13-7-5-4-6-10(13)11-9-12(14(17)18)16-15-11/h4-7,9H,2-3,8H2,1H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIQCBXKHCDZQHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.